Cas no 60798-88-1 ((cyclobutylideneamino)thiourea)

(cyclobutylideneamino)thiourea structure
60798-88-1 structure
Product Name:(cyclobutylideneamino)thiourea
CAS No:60798-88-1
MF:C5H9N3S
MW:143.210058927536
CID:953543
PubChem ID:5091999
Update Time:2025-04-19

(cyclobutylideneamino)thiourea Chemical and Physical Properties

Names and Identifiers

    • (cyclobutylideneamino)thiourea
    • AC1NOP2W
    • NCIOpen2_002077
    • NSC105547
    • NSC-105547
    • 60798-88-1
    • DS-007827
    • AKOS006351197
    • 2-Cyclobutylidenehydrazine-1-carbothioamide
    • DTXSID40408228
    • Inchi: 1S/C5H9N3S/c6-5(9)8-7-4-2-1-3-4/h1-3H2,(H3,6,8,9)
    • InChI Key: FFUSFXJGHCATSD-UHFFFAOYSA-N
    • SMILES: S=C(N)N/N=C1\CCC\1

Computed Properties

  • Exact Mass: 143.05187
  • Monoisotopic Mass: 143.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • PSA: 50.41
  • LogP: 1.45070
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